Cas no 1219589-99-7 (rac 3-Hydroxyisobutyric Acid Sodum Salt)

Technical Introduction: rac 3-Hydroxyisobutyric Acid Sodium Salt rac 3-Hydroxyisobutyric Acid Sodium Salt is a chiral organic compound used as an intermediate in pharmaceutical and biochemical research. Its sodium salt form enhances solubility in aqueous solutions, facilitating applications in enzymatic studies and metabolic pathway investigations. The racemic mixture provides versatility for stereochemical analysis and synthesis of optically active derivatives. This compound is particularly relevant in studies involving valine catabolism and mitochondrial metabolism. Its stability under physiological conditions makes it suitable for in vitro and in vivo research. The product is supplied as a high-purity solid, ensuring consistency in experimental reproducibility. Proper storage under anhydrous conditions is recommended to maintain integrity.
rac 3-Hydroxyisobutyric Acid Sodum Salt structure
1219589-99-7 structure
Product Name:rac 3-Hydroxyisobutyric Acid Sodum Salt
CAS No:1219589-99-7
MF:C4H9NaO3
MW:128.102232694626
MDL:MFCD16875405
CID:4563501
PubChem ID:71311737
Update Time:2025-10-28

rac 3-Hydroxyisobutyric Acid Sodum Salt Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxyisobutyrate (sodium salt)
    • (±)-Sodium β-hydroxyisobutyrate
    • (±)-β-HIBA-Na
    • Sodium 3-hydroxy-2-methylpropionate
    • β-Hydroxyisobutyric acid sodium salt
    • (+/-)-SODIUM BETA-HYDROXYISOBUTYRATE
    • DL-3-Hydroxyisobutyric acid sodium salt
    • 3-Hydroxy-2-methylpropionic acid sodium salt
    • rac 3-Hydroxyisobutyric Acid Sodum Salt
    • (+/-)-Sodium beta-hydroxyisobutyrate, >=96.0%
    • sodium 3-hydroxy-2-methylpropanoate
    • 1219589-99-7
    • AS-64349
    • sodium-beta-hydroxyisobutyrate
    • sodium;3-hydroxy-2-methylpropanoate
    • 3-HIB
    • (R)-3-Hydroxy-2-methylpropionic acid sodium salt
    • SCHEMBL1898317
    • DTXSID501342711
    • 3-Hydroxyisobutyric acid (sodium)
    • 3-Hydroxy-2-methylpropionic acid sodium
    • HY-113126A
    • AKOS037645866
    • (?)-Sodium Beta-hydroxyisobutyrate
    • G79112
    • (A+/-)-Sodium beta-hydroxyisobutyrate
    • MFCD16875405
    • PD094399
    • CS-0169672
    • MDL: MFCD16875405
    • Inchi: 1S/C4H8O3.Na.H/c1-3(2-5)4(6)7;;/h3,5H,2H2,1H3,(H,6,7);;
    • InChI Key: QXHWBLGJJLXAHG-UHFFFAOYSA-N
    • SMILES: C(C)(CO)C(=O)O.[NaH]

Computed Properties

  • Exact Mass: 126.02928836g/mol
  • Monoisotopic Mass: 126.02928836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 73.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4Ų

rac 3-Hydroxyisobutyric Acid Sodum Salt Pricemore >>

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Additional information on rac 3-Hydroxyisobutyric Acid Sodum Salt

Rac 3-Hydroxyisobutyric Acid Sodium Salt (CAS No. 1219589-99-7): A Comprehensive Overview

Rac 3-Hydroxyisobutyric Acid Sodium Salt, identified by the chemical compound code CAS No. 1219589-99-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, a sodium salt derivative of racemic 3-hydroxyisobutyric acid, has garnered attention due to its unique chemical properties and potential applications in various biological and medical research areas.

The racemic form of 3-hydroxyisobutyric acid, denoted as rac 3-Hydroxyisobutyric Acid Sodium Salt, is a chiral molecule that exists as a mixture of two enantiomers. This stereochemical configuration is crucial in determining its biological activity and interaction with biological targets. The sodium salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations.

Recent advancements in metabolomics and lipidomics have highlighted the importance of 3-hydroxyisobutyric acid as a metabolite involved in energy metabolism and cellular signaling pathways. Studies have demonstrated that this compound plays a role in the degradation of leucine, an essential amino acid, and its derivatives are often found in trace amounts in biological fluids. The sodium salt form of racemic 3-hydroxyisobutyric acid has been utilized in research to investigate its metabolic pathways and potential therapeutic applications.

In the realm of drug development, Rac 3-Hydroxyisobutyric Acid Sodium Salt has shown promise as an intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for designing novel pharmacophores that can interact with specific biological targets. For instance, researchers have explored its use in developing kinase inhibitors and other small-molecule drugs that require precise stereochemical control.

The compound's stability under various conditions makes it an attractive candidate for industrial applications as well. Its ability to remain stable during storage and transportation ensures consistent quality for research purposes. Furthermore, its compatibility with high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques allows for accurate quantification and structural elucidation.

One of the most intriguing aspects of rac 3-Hydroxyisobutyric Acid Sodium Salt is its potential role in neurological research. Emerging evidence suggests that this compound may be involved in the regulation of neurotransmitter levels and synaptic function. Studies have indicated that it could modulate the activity of certain enzymes and receptors associated with neural signaling pathways. This opens up new avenues for investigating neuroprotective agents and treatments for neurological disorders.

The pharmaceutical industry has also shown interest in exploring the therapeutic potential of 3-Hydroxyisobutyric Acid Sodium Salt. Preclinical studies have hinted at its possible use in managing metabolic disorders, such as fatty acid oxidation defects, by providing a compensatory pathway for energy production. Additionally, its anti-inflammatory properties have been observed in preliminary research, suggesting its potential application in developing novel anti-inflammatory drugs.

Quality control and analytical methods are critical when working with Rac 3-Hydroxyisobutyric Acid Sodium Salt. Manufacturers adhere to stringent guidelines to ensure purity and consistency. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography are employed to confirm the identity and structure of the compound. These methods provide detailed information about its molecular composition and help ensure that it meets the required specifications for various applications.

The future prospects of CAS No. 1219589-99-7 are promising, with ongoing research aiming to uncover new applications and refine existing ones. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of biological systems continues to evolve, compounds like racemic 3-hydroxyisobutyric acid sodium salt will play an increasingly important role in advancing medical science.

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